Cas no 65961-86-6 ((3,4-dimethoxyphenyl)(oxo)acetonitrile)

• Product Name: (3,4-dimethoxyphenyl)(oxo)acetonitrile
• CAS No: 65961-86-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 962856
• PubChem ID: 269435
• Update Time: 2025-04-19

(3,4-dimethoxyphenyl)(oxo)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl)(oxo)acetonitrile
• SCHEMBL976684
• NSC-110566
• NSC110566
• 3,4-dimethoxybenzoylcyanide
• DTXSID70984444
• ZUDVDNNIRVQAGO-UHFFFAOYSA-N
• 65961-86-6
• 3,4-dimethoxybenzoyl cyanide
• 3,4-Dimethoxybenzene-1-carbonyl cyanide

• Inchi： 1S/C10H9NO3/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2/h3-5H,1-2H3
• InChI Key： ZUDVDNNIRVQAGO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C#N)=O)C=CC=1OC

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32